N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide

• Molecular Formula: C14H12FN5OS2
• Molecular Weight: 349.4 g/mol
• IUPAC Name: N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-[(4-methyl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C14H12FN5OS2/c1-20-8-16-19-14(20)23-7-12(21)18-13-17-11(6-22-13)9-2-4-10(15)5-3-9/h2-6,8H,7H2,1H3,(H,17,18,21)
• InChI Key: KRGPKOAWCCZQGY-UHFFFAOYSA-N
• SMILES: CN1C=NN=C1SCC(=O)NC2=NC(=CS2)C3=CC=C(C=C3)F

Description

N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide, also known as FLTSA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. FLTSA is a thiazole derivative that has been synthesized through a multi-step process, and its structure has been characterized using various spectroscopic techniques.

Mechanism of Action

The mechanism of action of N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins. N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide has been shown to inhibit the activity of various kinases, including JNK, p38, and ERK. It has also been found to bind to and inhibit the activity of the enzyme carbonic anhydrase IX, which is overexpressed in many cancer cells.
Biochemical and Physiological Effects
N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide has been shown to have various biochemical and physiological effects, depending on the cell type and experimental conditions. In cancer cells, N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide has been found to induce apoptosis, inhibit cell proliferation, and reduce tumor growth in animal models. In diabetes models, N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide has been shown to improve glucose tolerance and insulin sensitivity. In infectious disease models, N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide has been found to inhibit the growth of bacteria and viruses.

Advantages and Limitations for Lab Experiments

N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide has several advantages for use in lab experiments, including its high purity, stability, and solubility in various solvents. It is also relatively easy to synthesize and can be scaled up for larger experiments. However, N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide has some limitations, including its potential toxicity and the need for further studies to determine its optimal dosage and administration.

Future Directions

There are several future directions for research on N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide, including:
1. Further investigation of its mechanism of action and potential targets in different cellular pathways.
2. Evaluation of its efficacy and safety in preclinical and clinical studies for various diseases.
3. Development of new derivatives and analogs with improved potency and selectivity.
4. Exploration of its potential applications in other fields, such as materials science and catalysis.
5. Investigation of its pharmacokinetics and pharmacodynamics in different animal models and human subjects.
In conclusion, N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide is a promising chemical compound with potential applications in various fields of scientific research. Its synthesis, mechanism of action, biochemical and physiological effects, advantages and limitations, and future directions have been discussed in this paper. Further studies are needed to fully understand its potential and limitations for use in different applications.

Synthesis Methods

The synthesis of N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide involves several steps, including the reaction of 4-fluoroaniline with thioamide to form the intermediate 4-(4-fluorophenyl)-1,3-thiazol-2-amine. This intermediate is then reacted with 4-methyl-4H-1,2,4-triazole-3-thiol to form N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide. The overall yield of the synthesis is around 60%, and the purity of the final product is confirmed using HPLC.

Scientific Research Applications

N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide has been investigated as a potential drug candidate for the treatment of cancer, diabetes, and infectious diseases. In biochemistry, N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide has been used as a tool to study protein-protein interactions and enzyme kinetics. In pharmacology, N-[4-(4-fluorophenyl)-1,3-thiazol-2-yl]-2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]acetamide has been evaluated for its effects on different cellular pathways and signaling cascades.